Cas no 328-51-8 (Octanoic acid, 2-oxo-)
Octanoic acid, 2-oxo- structure
Product Name:Octanoic acid, 2-oxo-
Octanoic acid, 2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 2-oxo-
- 2-OXOOCTANOIC ACID
- 2-keto-n-caprylic acid
- 2-Ketooctanoic acid
- 2-Oxocaprylate
- 2-Oxocaprylic acid
- 2-Oxooctanoate
- oxooctanoic acid
- .alpha.-Ketocaprylic acid
- J-018903
- SCHEMBL284705
- NSC-950
- alpha-KETOCAPRYLIC ACID
- 328-51-8
- 2-Oxooctanoic acid, >=99.0% (T)
- NSC 950
- NS00029364
- EINECS 206-331-9
- 2-keto-3-deoxyoctanoic acid
- CHEBI:173668
- 8C9DFX8ABB
- alpha-KETOCAPRYLATE
- .ALPHA.-OXOOCTANOIC ACID
- DTXCID00108959
- ALPHA-OXOOCTANOIC ACID
- 2-OXO-N-OCTANOIC ACID
- LMFA01060016
- alpha-Ketooctanoic acid
- G77599
- DTXSID90186468
- NSC950
- UNII-8C9DFX8ABB
- 2-oxo-octanoic acid
-
- MDL： MFCD00042721
- Inchi： InChI=1S/C8H14O3/c1-2-3-4-5-6-7(9)8(10)11/h2-6H2,1H3,(H,10,11)
- InChI Key： GPPUPQFYDYLTIY-UHFFFAOYSA-N
- SMILES： OC(=O)C(=O)CCCCCC
Computed Properties
- Exact Mass: 158.09400
- Monoisotopic Mass: 158.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.038
- Melting Point: 33-36 °C
- Boiling Point: 82 °C/0.05 mmHg
- Flash Point: 111.2°C
- Refractive Index: 1.447
- PSA: 54.37000
- LogP: 1.61050
Octanoic acid, 2-oxo- Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R22; R36/37/38
Octanoic acid, 2-oxo- Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Octanoic acid, 2-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O300763-1g |
Octanoic acid, 2-oxo- |
328-51-8 | 98% | 1g |
¥823.90 | 2023-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 75940-1G |
Octanoic acid, 2-oxo- |
328-51-8 | 1g |
¥738.03 | 2023-11-23 | ||
| A2B Chem LLC | AB62880-1g |
2-Oxooctanoic acid |
328-51-8 | 95% | 1g |
$259.00 | 2024-04-20 | |
| 1PlusChem | 1P003IAO-1g |
2-Oxooctanoic acid |
328-51-8 | 98% | 1g |
$185.00 | 2024-05-05 | |
| Aaron | AR003IJ0-1g |
2-Oxooctanoic Acid |
328-51-8 | 95% | 1g |
$188.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587114-1g |
2-Oxooctanoic acid |
328-51-8 | 98% | 1g |
￥958.00 | 2024-08-02 |
Octanoic acid, 2-oxo- Related Literature
-
Rebecca J. Rapf,Veronica Vaida Phys. Chem. Chem. Phys. 2016 18 20067
-
Mridul Mukherji,Nadia J. Kershaw,Colin H. MacKinnon,Ian J. Clifton,Anthony S. Wierzbicki,Christopher J. Schofield,Matthew D. Lloyd phytanoyl-CoA 2-hydroxylase mutants causing Refsum’s Disease. Mridul Mukherji Nadia J. Kershaw Colin H. MacKinnon Ian J. Clifton Anthony S. Wierzbicki Christopher J. Schofield Matthew D. Lloyd Chem. Commun. 2001 972
-
Qin Dai,Jingyi Lin,Hongbin Cao,He Zhao,Guangfei Yu,Chaoqun Li,Tianyu Wang,Yanchun Shi,Guangwei Wang,Jinlong Gong Green Chem. 2020 22 7848
-
Kevin A. Wokosin,Emma L. Schell,Jennifer A. Faust Environ. Sci.: Atmos. 2022 2 775
-
Huifang Xu,Na Du,Yawen Song,Shue Song,Wanguo Hou Soft Matter 2017 13 2246
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